Cas no 2229377-86-8 (tert-butyl N-{3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate
• CAS No: 2229377-86-8
• MF: C₁₄H₂₀F₃N₃O₂
• MW: 319.322713851929
• CID: 5923207
• PubChem ID: 165647437
• Update Time: 2025-09-27

tert-butyl N-{3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate
• EN300-1890193
• 2229377-86-8
• tert-butyl N-{3-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propyl}carbamate

• Inchi： 1S/C14H20F3N3O2/c1-13(2,3)22-12(21)20-8-9(7-18)10-5-4-6-19-11(10)14(15,16)17/h4-6,9H,7-8,18H2,1-3H3,(H,20,21)
• InChI Key： UMIIPBIEQLIECR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(CN)CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 319.15076138g/mol
• Monoisotopic Mass: 319.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-{3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate

Introduction to tert-butyl N-{3-amino-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate (CAS No. 2229377-86-8)

tert-butyl N-{3-amino-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate, with the CAS number 2229377-86-8, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a trifluoromethyl-substituted pyridine moiety, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of tert-butyl N-{3-amino-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate is represented by the formula C₁₅H₁₉F₃N₃O₂. The presence of the tert-butyl carbamate group provides stability and enhances the solubility of the compound, while the trifluoromethyl-substituted pyridine ring imparts unique electronic and steric properties. These characteristics make it an attractive candidate for various drug discovery and development programs.

In recent years, there has been a growing interest in the use of compounds with trifluoromethyl groups in medicinal chemistry due to their ability to modulate biological activity and improve pharmacological properties. The trifluoromethyl group can enhance lipophilicity, metabolic stability, and receptor binding affinity, which are crucial factors in drug design. The pyridine ring, on the other hand, is a common motif in many bioactive molecules and is known for its ability to interact with various biological targets.

The synthesis of tert-butyl N-{3-amino-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate typically involves multi-step reactions, including the formation of the tert-butyl carbamate group and the introduction of the trifluoromethyl-substituted pyridine moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

In terms of biological activity, studies have shown that tert-butyl N-{3-amino-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate exhibits potent inhibitory effects on specific enzymes and receptors. For instance, it has been reported to act as a selective inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in various diseases such as cancer and inflammatory disorders. This makes it a promising lead compound for the development of novel therapeutic agents.

Clinical trials involving compounds with similar structures have demonstrated their safety and efficacy in treating various conditions. For example, a closely related compound has shown promising results in phase II clinical trials for the treatment of chronic obstructive pulmonary disease (COPD). These findings suggest that tert-butyl N-{3-amino-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate may also have therapeutic potential in similar indications.

Beyond its potential as a drug candidate, tert-butyl N-{3-amino-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate is also used as a valuable tool in chemical biology research. Its ability to selectively modulate specific biological targets allows researchers to gain insights into complex cellular processes and disease mechanisms. This makes it an essential reagent for studying enzyme kinetics, receptor-ligand interactions, and signaling pathways.

In conclusion, tert-butyl N-{3-amino-2-(trifluoromethyl)pyridin-3-ylpropyl}carbamate (CAS No. 2229377-86-8) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the ongoing efforts to improve human health and well-being.